2-(2,5-Difluoro-phenyl)-nicotinonitrile

• Molecular Formula: C12H6F2N2
• Molecular Weight: 216.19 g/mol
• IUPAC Name: 2-(2,5-difluorophenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C12H6F2N2/c13-9-3-4-11(14)10(6-9)12-8(7-15)2-1-5-16-12/h1-6H
• InChI Key: KASBZUMJSAXMQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=C(C=CC(=C2)F)F)C#N

Description

2-(2,5-Difluoro-phenyl)-nicotinonitrile is a useful research compound. Its molecular formula is C12H6F2N2 and its molecular weight is 216.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prepared in 66% yield from 2-chloronicotinonitrile and 2,5-difluorophenylboronic acid according to the procedure described for Example 153A. 1H NMR (CDCl3) δ 7.19-7.23 (m, 2H), 7.29-7.34 (m, 1H), 7.48 (dd, J=8.0, 4.9 Hz, 1H), 8.10 (dd, J=8.0, 1.9 Hz, 1H), 8.92 (dd, J=5.1, 1.7 Hz, 1H).

Synthesis routes and methods II

Procedure details